Cas no 24219-88-3 (Benzenamine,2-(4-aminophenoxy)-5-(trifluoromethyl)-)

• Product Name: Benzenamine,2-(4-aminophenoxy)-5-(trifluoromethyl)-
• CAS No: 24219-88-3
• MF: C₁₃H₁₁F₃N₂O
• MW: 268.234453439713
• CID: 281894
• PubChem ID: 146907
• Update Time: 2025-04-19

Benzenamine,2-(4-aminophenoxy)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-(4-aminophenoxy)-5-(trifluoromethyl)-
• 2-(4-aminophenoxy)-5-(trifluoromethyl)aniline
• 2-(4-Aminophenoxy)-5-(trifluoromethyl)benzenamine
• AC1L3U4B
• AG-E-71617
• CTK4F3128
• KB-222223
• DTXSID60178916
• 24219-88-3
• Benzenamine, 2-(4-aminophenoxy)-5-(trifluoromethyl)-

• Inchi： 1S/C13H11F3N2O/c14-13(15,16)8-1-6-12(11(18)7-8)19-10-4-2-9(17)3-5-10/h1-7H,17-18H2
• InChI Key： XPNJTAPPWAJHTD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)OC1C=CC(=CC=1)N)(F)F

Computed Properties

• Exact Mass: 268.08200
• Monoisotopic Mass: 268.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.354
• Boiling Point: 359.8°Cat760mmHg
• Flash Point: 171.4°C
• Refractive Index: 1.582
• PSA: 61.27000
• LogP: 4.82450